![molecular formula C9H14N2OS B2666422 4-((4-Methylthiazol-5-yl)methyl)morpholine CAS No. 1864901-09-6](/img/structure/B2666422.png)
4-((4-Methylthiazol-5-yl)methyl)morpholine
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Description
Molecular Structure Analysis
The molecular structure of “4-((4-Methylthiazol-5-yl)methyl)morpholine” is characterized by a five-membered thiazole ring, which includes three carbon atoms, one sulfur atom, and one nitrogen atom . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Scientific Research Applications
Antimicrobial and Antifungal Activity
Research on derivatives of "4-((4-Methylthiazol-5-yl)methyl)morpholine" has shown promising antimicrobial and antifungal properties. For instance, studies have synthesized new 1,2,4-triazole derivatives containing morpholine moiety, exploring their efficacy as antimicrobial agents (Bektaş et al., 2010). These compounds exhibit good to moderate activities against various test microorganisms, highlighting their potential in developing treatments for microbial and fungal infections.
Antinociceptive Effects
Compounds containing the "this compound" structure have been investigated for their antinociceptive (pain-relieving) effects. In animal models, derivatives have shown significant antinociceptive activities, suggesting their potential application in pain management therapies (Listos Joanna et al., 2013).
DNA Interaction and Anticancer Potential
Derivatives of "this compound" have been synthesized and evaluated for their DNA interaction properties and potential anticancer activities. Research indicates that these compounds can interact with DNA and exhibit photodynamic therapeutic properties, which could be harnessed in cancer treatment (Ü. Demirbaş et al., 2019).
Pharmacokinetics and Safety Profiles
Studies have also focused on the pharmacokinetic parameters, safety profiles, and biodegradability of morpholinium-based ionic liquids, providing essential insights into the environmental and health impacts of these compounds. This research is crucial for understanding the broader implications of using these chemicals in pharmaceuticals and other applications (Pernak et al., 2011).
Properties
IUPAC Name |
4-[(4-methyl-1,3-thiazol-5-yl)methyl]morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2OS/c1-8-9(13-7-10-8)6-11-2-4-12-5-3-11/h7H,2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTSCXTQEXLXQTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=N1)CN2CCOCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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